Cas no 1249401-34-0 (methyl 3-(2-methylpiperazin-1-yl)propanoate)

• Product Name: methyl 3-(2-methylpiperazin-1-yl)propanoate
• CAS No: 1249401-34-0
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5216521
• PubChem ID: 62673877
• Update Time: 2025-08-04

methyl 3-(2-methylpiperazin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-methylpiperazin-1-yl)propanoate
• methyl3-(2-methylpiperazin-1-yl)propanoate
• 1-Piperazinepropanoic acid, 2-methyl-, methyl ester

• Inchi： 1S/C9H18N2O2/c1-8-7-10-4-6-11(8)5-3-9(12)13-2/h8,10H,3-7H2,1-2H3
• InChI Key： VBKLKGKWOYWNNY-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1CCNCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• XLogP3: -0.1
• Topological Polar Surface Area: 41.6

Additional information on methyl 3-(2-methylpiperazin-1-yl)propanoate

Methyl 3-(2-methylpiperazin-1-yl)propanoate (CAS No. 1249401-34-0): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-(2-methylpiperazin-1-yl)propanoate, identified by its unique CAS number 1249401-34-0, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its structural motif of a methyl ester linked to a piperazine ring substituted with a methyl group, has garnered attention due to its potential pharmacological applications and its role as an intermediate in synthetic chemistry.

The chemical structure of Methyl 3-(2-methylpiperazin-1-yl)propanoate consists of a propanoic acid derivative where the carboxyl group is esterified with a methyl group, forming the ester moiety. The nitrogen atoms of the piperazine ring are key features, contributing to the compound's basic nature and its potential for interaction with various biological targets. The presence of the methyl substituent on the piperazine ring not only influences the electronic properties of the molecule but also plays a crucial role in determining its pharmacokinetic behavior.

In recent years, there has been a surge in research focusing on piperazine derivatives due to their broad spectrum of biological activities. Piperazine-based compounds are known for their utility as pharmacophores in the development of drugs targeting central nervous system disorders, parasitic infections, and even certain types of cancer. The specific substitution pattern, as seen in Methyl 3-(2-methylpiperazin-1-yl)propanoate, can fine-tune the pharmacological profile of the molecule, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of Methyl 3-(2-methylpiperazin-1-yl)propanoate is its potential as an intermediate in the synthesis of more complex bioactive molecules. The ease with which this compound can be modified further allows for the exploration of diverse chemical space, enabling the development of novel therapeutic agents. For instance, researchers have leveraged similar structural motifs to develop drugs that modulate neurotransmitter receptors, such as dopamine and serotonin receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

Recent advancements in computational chemistry have further enhanced our understanding of how Methyl 3-(2-methylpiperazin-1-yl)propanoate interacts with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead compounds for drug development. These studies often rely on high-quality crystal structures of target proteins or ligand-receptor complexes, which provide a detailed framework for understanding molecular recognition processes.

The synthesis of Methyl 3-(2-methylpiperazin-1-yl)propanoate involves well-established organic chemistry techniques, including nucleophilic substitution reactions and esterification processes. The use of protected piperazine derivatives ensures that functional groups are selectively modified without unintended side reactions. This level of control is crucial in medicinal chemistry, where precise structural modifications can significantly impact biological activity.

In addition to its synthetic utility, Methyl 3-(2-methylpiperazin-1-yl)propanoate has been explored in preclinical studies for its potential therapeutic effects. While specific details may vary depending on the research context, compounds with similar structures have shown promise in treating various diseases. For example, derivatives of piperazine have been investigated for their antipsychotic and antidepressant properties, highlighting the importance of this scaffold in addressing neurological disorders.

The pharmacokinetic profile of Methyl 3-(2-methylpiperazin-1-yl)propanoate is another area of interest. Factors such as solubility, metabolic stability, and distribution within the body can significantly influence a drug's efficacy and safety. Advances in biopharmaceutical profiling have allowed researchers to optimize these parameters, ensuring that compounds like Methyl 3-(2-methylpiperazin-1-yl)propanoate are well-suited for clinical translation.

Looking ahead, the future research directions involving Methyl 3-(2-methylpiperazin-1-yl)propanoate are likely to focus on expanding its therapeutic applications and improving synthetic methodologies. Innovations in drug design principles and biotechnological tools will continue to drive discoveries in this field. As our understanding of disease mechanisms grows more sophisticated, so too will our ability to develop targeted therapies based on compounds like this one.

In conclusion, Methyl 3-(2-methylpiperazin-1-yl)propanoate (CAS No. 1249401-34-0) stands as a testament to the intricate relationship between chemical structure and biological function. Its versatility as an intermediate and its potential as a lead compound underscore its importance in modern chemical biology and medicinal chemistry. As research progresses, this molecule will undoubtedly continue to play a pivotal role in shaping the future landscape of drug discovery and development.